Benzene, 1,3-diiodo-4,5,6-trimethoxy-2-methyl-

• CAS RN: 115592-75-1
• Molecular Formula: C10H12I2O3
• Molecular Weight: 434.01 g/mol
• IUPAC Name: 1,5-diiodo-2,3,4-trimethoxy-6-methylbenzene
• InChI: InChI=1S/C10H12I2O3/c1-5-6(11)8(13-2)10(15-4)9(14-3)7(5)12/h1-4H3
• InChI Key: AUGZHVUCJIMWNT-UHFFFAOYSA-N
• SMILES: CC1=C(C(=C(C(=C1I)OC)OC)OC)I
• synonyms: BENZENE, 1,3-DIIODO-4,5,6-TRIMETHOXY-2-METHYL-

Description

Benzene, 1,3-diiodo-4,5,6-trimethoxy-2-methyl-, also known as DIM-5, is a chemical compound that belongs to the class of iodinated aromatic compounds. It is a synthetic compound that has been extensively studied for its potential applications in various fields, including scientific research.

Mechanism Of Action

The mechanism of action of Benzene, 1,3-diiodo-4,5,6-trimethoxy-2-methyl- involves its interaction with various cellular targets, including enzymes and receptors. It has been found to inhibit the proliferation of cancer cells by inducing cell cycle arrest and apoptosis. It also exhibits antiviral and antimicrobial activities by inhibiting the replication of viral and bacterial pathogens.

Biochemical And Physiological Effects

Benzene, 1,3-diiodo-4,5,6-trimethoxy-2-methyl- has been found to exhibit a range of biochemical and physiological effects, including the modulation of gene expression, the inhibition of angiogenesis, and the regulation of immune function. It has also been shown to have antioxidant properties, which may contribute to its therapeutic potential.

Advantages And Limitations For Lab Experiments

One of the main advantages of using Benzene, 1,3-diiodo-4,5,6-trimethoxy-2-methyl- in lab experiments is its high potency and selectivity, which allows for the study of specific cellular targets and pathways. However, its synthetic nature and complex synthesis method may limit its availability and accessibility for some researchers.

Future Directions

There are several future directions for the study of Benzene, 1,3-diiodo-4,5,6-trimethoxy-2-methyl-, including the development of more efficient and cost-effective synthesis methods, the elucidation of its molecular targets and mechanisms of action, and the evaluation of its potential as a therapeutic agent for various diseases. Additionally, further research is needed to explore its potential applications in other scientific fields, such as materials science and environmental chemistry.
In conclusion, Benzene, 1,3-diiodo-4,5,6-trimethoxy-2-methyl- or Benzene, 1,3-diiodo-4,5,6-trimethoxy-2-methyl- is a synthetic compound that has been extensively studied for its potential applications in various scientific research fields. Its high potency and selectivity make it a valuable tool for the study of specific cellular targets and pathways. However, further research is needed to fully understand its mechanisms of action and potential therapeutic applications.

Synthesis Methods

The synthesis of Benzene, 1,3-diiodo-4,5,6-trimethoxy-2-methyl- involves a multi-step process that starts with the reaction of 2,4,6-trimethoxybenzaldehyde with iodine monochloride to form 1,3-diiodo-4,5,6-trimethoxy-2-methylbenzene. This intermediate is then subjected to a series of reactions that involve the use of various reagents and catalysts to yield the final product.

Scientific Research Applications

Benzene, 1,3-diiodo-4,5,6-trimethoxy-2-methyl- has been studied for its potential applications in various scientific research fields, including medicinal chemistry, biochemistry, and molecular biology. It has been found to exhibit a range of pharmacological activities, including anticancer, antiviral, and antimicrobial properties.